8-(4-ethylbenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Specification

• CAS No.: 1215507-95-1
• Molecular Formula: C21H22FN3O3S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 8-(4-ethylphenyl)sulfonyl-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• Standard InChI: InChI=1S/C21H22FN3O3S/c1-2-15-6-8-18(9-7-15)29(27,28)25-12-10-21(11-13-25)23-19(20(26)24-21)16-4-3-5-17(22)14-16/h3-9,14H,2,10-13H2,1H3,(H,24,26)
• Standard InChI Key: OLJVJAHYADFAIK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC(=CC=C4)F
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC(=CC=C4)F

Introduction

8-(4-ethylbenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a complex organic compound with a molecular formula of C21H22FN3O3S. This compound is characterized by its unique structural features, which include a triazaspiro[4.5]decane core, a 4-ethylbenzenesulfonyl group, and a 3-fluorophenyl moiety. The compound's CAS number is 1215507-95-1.

Physical and Chemical Characteristics

Property	Value
Molecular Formula	C21H22FN3O3S
Molecular Weight	415.5 g/mol
CAS Number	1215507-95-1
Density	Not available
Boiling Point	Not available

Biological and Pharmacological Activity

While specific biological or pharmacological activities of 8-(4-ethylbenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are not well-documented, compounds with similar structural features often exhibit potential in medicinal chemistry due to their ability to interact with various biological targets. The presence of a sulfonyl group and a fluorophenyl moiety can contribute to the compound's potential bioactivity, possibly influencing its interaction with enzymes or receptors.

Applications and Future Directions

Given the complexity and novelty of this compound, potential applications may include its use as an intermediate in the synthesis of more complex molecules or as a candidate for drug discovery programs. Further research is needed to fully explore its properties and potential uses.